Cas no 1690464-72-2 (2,2,2-trifluoro-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine
• CAS No: 1690464-72-2
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 5323555
• PubChem ID: 108387151
• Update Time: 2025-10-25

2,2,2-trifluoro-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
• 2,2,2-trifluoro-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine

• Inchi： 1S/C8H12F3N3/c1-5(2)14-4-6(3-13-14)7(12)8(9,10)11/h3-5,7H,12H2,1-2H3
• InChI Key： WBOOKJOLFSMVEO-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NN(C=1)C(C)C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2,2-trifluoro-1-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-amine

Exploring the Versatile Applications of 2,2,2-Trifluoro-1-(1-(propan-2-yl)-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1690464-72-2)

2,2,2-Trifluoro-1-(1-(propan-2-yl)-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 1690464-72-2) is a specialized fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroethylamine moiety and isopropyl-substituted pyrazole ring, exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, owing to its ability to influence pharmacokinetic properties through fluorine incorporation.

The molecular structure of 2,2,2-trifluoro-1-(1-(propan-2-yl)-1H-pyrazol-4-yl)ethan-1-amine features strategic fluorine placement that enhances metabolic stability and membrane permeability - key considerations in modern medicinal chemistry optimization. Recent studies highlight its utility in developing central nervous system (CNS) targeted compounds, where the trifluoromethyl group helps modulate blood-brain barrier penetration. The compound's pyrazole-amine scaffold also serves as a versatile platform for creating selective enzyme inhibitors, particularly in kinase-targeted therapies.

In agrochemical applications, derivatives of CAS 1690464-72-2 have shown promise as plant growth regulators and pest control agents. The fluorine atoms contribute to improved photostability and rainfastness - critical factors for sustainable agriculture solutions. Several patent applications reveal its incorporation into novel crop protection formulations that address growing concerns about pesticide resistance and environmental impact.

The synthesis of 2,2,2-trifluoro-1-(1-(propan-2-yl)-1H-pyrazol-4-yl)ethan-1-amine typically involves multi-step procedures starting from commercially available pyrazole precursors. Recent advancements in flow chemistry techniques have improved the scalability and safety profile of its production. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the high purity required for pharmaceutical applications, with HPLC methods typically showing ≥98% purity for research-grade material.

Market demand for fluorinated pyrazole derivatives like CAS 1690464-72-2 continues to grow, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. Suppliers report increasing inquiries from contract research organizations developing next-generation small molecule drugs. The compound's stability under various storage conditions (typically recommended at 2-8°C under inert atmosphere) makes it attractive for international distribution networks.

Environmental and safety assessments of 2,2,2-trifluoro-1-(1-(propan-2-yl)-1H-pyrazol-4-yl)ethan-1-amine indicate favorable profiles compared to non-fluorinated analogs. The introduction of fluorine atoms reduces mammalian toxicity while maintaining biological activity - a principle known as the "fluorine paradox" in chemical biology. Proper handling with standard laboratory PPE (gloves, goggles, and fume hoods) is recommended during research use.

Future research directions for CAS 1690464-72-2 include exploration in PET radiopharmaceuticals (where fluorine-18 labeling is possible) and liquid crystal materials for display technologies. Its molecular architecture offers opportunities in supramolecular chemistry for sensor development and metal-organic frameworks (MOFs) with tailored porosity. These diverse applications position this compound as a valuable asset in both academic and industrial research settings.

For researchers investigating structure-activity relationships in drug design, 2,2,2-trifluoro-1-(1-(propan-2-yl)-1H-pyrazol-4-yl)ethan-1-amine provides a compelling case study in fluorine effects on molecular properties. Computational chemistry studies using molecular docking simulations frequently employ this scaffold to understand protein-ligand interactions. The compound's commercial availability through specialty chemical suppliers facilitates rapid prototyping of new therapeutic candidates across multiple disease areas.

Quality control protocols for CAS 1690464-72-2 emphasize rigorous testing for residual solvents and heavy metals when intended for pharmaceutical use. Advanced purification techniques like preparative HPLC and recrystallization from appropriate solvent systems ensure batch-to-batch consistency. Regulatory documentation packages typically include comprehensive analytical method validation data to support various research applications.

The intellectual property landscape surrounding fluorinated pyrazole amines shows active patenting activity, particularly in oncology and neurology applications. Strategic modifications of the 2,2,2-trifluoro-1-(1-(propan-2-yl)-1H-pyrazol-4-yl)ethan-1-amine core structure continue to yield novel compounds with improved target selectivity and drug-like properties. This sustained innovation underscores the compound's importance in contemporary drug discovery pipelines worldwide.